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Compound of Interest

Compound Name: 3-[(Methylamino)methyllphenol

Cat. No.: B054875

Essential Safety and Handling Guide for 3-
[(Methylamino)methyl]phenol

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive
Operational and Disposal Plan

This guide provides critical safety and logistical information for the handling and disposal of 3-
[(Methylamino)methyl]phenol (CAS No. 123926-62-5). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Physicochemical
Properties

3-[(Methylamino)methyl]phenol is a chemical compound that requires careful handling due to
its potential health hazards.[1] It is classified with the following hazard statements: H315
(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[1] The GHS pictogram associated with this compound is GHS07, indicating it is an
irritant.[1]

A summary of its key physicochemical properties is provided in the table below for easy
reference.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b054875?utm_src=pdf-interest
https://www.benchchem.com/product/b054875?utm_src=pdf-body
https://www.benchchem.com/product/b054875?utm_src=pdf-body
https://www.benchchem.com/product/b054875?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c79225?context=bbe
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c79225?context=bbe
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c79225?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 123926-62-5
Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol
Appearance Solid

Melting Point 157-159 °CJ[2]
Boiling Point (Predicted) 2445 £ 15.0 °C[2]
Density (Predicted) 1.059 + 0.06 g/cm3[2]
pKa (Predicted) 9.44 + 0.10[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling 3-[(Methylamino)methyl]phenol. The level of PPE may be adjusted based on the
specific experimental conditions and a thorough risk assessment.
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Recommended for High-

PPE Category Minimum Requirement . .
Risk Operations
) Safety glasses with side Chemical splash goggles and

Eye and Face Protection ) )

shields.[3] a face shield.[3]

Disposable nitrile gloves Heavy-duty chemical-resistant
Hand Protection (double-gloving gloves (e.g., butyl rubber or

recommended).[3][4] neoprene).[4]

Fully buttoned laboratory coat. Chemical-resistant apron over

Body Protection
[5] a lab coat.[5]

A NIOSH-approved respirator

) with an organic vapor cartridge
Not generally required for ] )
) ) o may be necessary if there is a
Respiratory Protection small quantities in a well- ) )
] risk of generating dust or
ventilated area. ] ) ]
aerosols, or if working outside

of a fume hood.

Footwear Closed-toe shoes. Chemical-resistant boots.

Detailed Experimental Protocol: Safe Handling and
Operation

The following step-by-step protocol outlines the safe handling of 3-
[(Methylamino)methyl]phenol in a laboratory setting.

3.1. Preparation and Pre-Handling Checklist

o Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
SDS for 3-[(Methylamino)methyl]phenol.

» Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[5]

o Prepare Spill Kit: Have a chemical spill kit readily available, equipped with absorbent
materials appropriate for phenolic compounds.
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» Designate a Work Area: All handling of this compound should be performed within a certified

chemical fume hood.[6]

o Assemble PPE: Don the appropriate personal protective equipment as detailed in the table
above.

3.2. Handling Procedure
» Weighing:
o Tare a clean, dry weighing vessel on an analytical balance inside the chemical fume hood.

o Carefully transfer the desired amount of 3-[(Methylamino)methyl]phenol to the vessel,

avoiding the creation of dust.
o Close the primary container immediately after dispensing.
 Dissolving:

o Add the weighed solid to the desired solvent in a suitable reaction vessel within the fume
hood.

o If necessary, use gentle agitation (e.g., a magnetic stirrer) to facilitate dissolution. Avoid
heating unless absolutely necessary and specified in a validated protocol, as this can
increase the vapor pressure.

e Reactions and Manipulations:

o Conduct all subsequent experimental steps within the fume hood.

o Keep all containers closed when not in use.

o Use appropriate glassware and equipment that is compatible with phenolic compounds.
3.3. Post-Handling Procedure

e Decontamination:
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o Wipe down the work surface inside the fume hood with an appropriate decontaminating
solution (e.g., a mild detergent solution).

o Clean any contaminated equipment thoroughly.

o Waste Segregation:

o Segregate all waste contaminated with 3-[(Methylamino)methyl]phenol into designated
hazardous waste containers.

e PPE Removal:
o Remove gloves using the proper technique to avoid skin contact.
o Remove lab coat and other PPE before leaving the laboratory.
e Hand Washing:
o Wash hands thoroughly with soap and water after removing gloves.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing.[7] After the
initial water flush, if available, swab the affected
area with polyethylene glycol 300 (PEG 300) for
at least 30 minutes.[7] Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with a gentle, steady
stream of water for at least 20 minutes, holding
the eyelids open.[7] Remove contact lenses if
present and easy to do.[7] Seek immediate

medical attention.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation
stopped, begin artificial respiration. Seek
immediate medical attention.[7]
Do NOT induce vomiting. If the person is
conscious and able to swallow, have them rinse
Ingestion their mouth with water and then drink one or two

glasses of water.[7] Seek immediate medical

attention.

Disposal Plan

Proper disposal of 3-[(Methylamino)methyl]phenol and its contaminated materials is

mandatory to prevent environmental contamination and comply with regulations.

5.1. Waste Identification and Segregation

¢ Solid Waste: Unused or expired solid 3-[(Methylamino)methyl]phenol is considered

hazardous waste.

o Liquid Waste: Solutions containing this chemical are also classified as hazardous waste.
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» Contaminated Materials: All items that have come into contact with the compound, such as
pipette tips, gloves, and weighing paper, must be disposed of as hazardous waste.

5.2. Waste Collection and Storage

o Container Selection: Use a chemically compatible, leak-proof, and clearly labeled hazardous
waste container.[8]

e Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name: "3-[(Methylamino)methyl]phenol".

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.[8]

5.3. Final Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.[8]

o The final disposal method for organic compounds like this is typically high-temperature
incineration at a licensed facility.[8]

Visual Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposal.
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Caption: Safe Handling Workflow for 3-[(Methylamino)methyl]phenol.
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Caption: Waste Disposal Workflow for 3-[(Methylamino)methyl]phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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